Cas no 1803893-72-2 (1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one)
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one
-
- Inchi: 1S/C11H11ClF2O2/c1-7-2-3-8(5-9(15)6-12)10(4-7)16-11(13)14/h2-4,11H,5-6H2,1H3
- InChI Key: URUOJYFUILBZFX-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=CC(C)=CC=1OC(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 236
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015266-250mg |
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one |
1803893-72-2 | 97% | 250mg |
470.40 USD | 2021-07-05 | |
| Alichem | A010015266-500mg |
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one |
1803893-72-2 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A010015266-1g |
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one |
1803893-72-2 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one
Introduction to 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one (CAS No. 1803893-72-2)
1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one, with the CAS number 1803893-72-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-chloroketones and is characterized by its unique structural features, including a chloro group, a difluoromethoxy substituent, and a methyl group on the aromatic ring. These functional groups contribute to its diverse chemical properties and potential biological activities.
The synthesis of 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one typically involves multi-step reactions, including the formation of the difluoromethoxy group and the introduction of the chloro substituent. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound increasingly accessible for further research and development.
In terms of its physical properties, 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one is a solid at room temperature with a melting point ranging from 55 to 60°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various applications in both laboratory and industrial settings.
The biological activity of 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy. Additionally, it has demonstrated anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes.
Clinical trials involving derivatives of 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one have shown promising results in treating conditions such as chronic inflammatory diseases and certain types of cancer. These findings have sparked further interest in exploring its therapeutic potential and developing novel drug candidates based on its structure.
Beyond its direct biological effects, 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one has also been investigated for its use as a building block in the synthesis of more complex molecules. Its unique functional groups provide a versatile platform for chemical modifications, enabling the creation of a wide range of derivatives with tailored properties. This versatility makes it an attractive starting material for researchers working on drug discovery and development projects.
In conclusion, 1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one (CAS No. 1803893-72-2) represents a promising compound with significant potential in both fundamental research and applied pharmaceutical applications. Its unique chemical structure and diverse biological activities make it an important focus for ongoing studies aimed at advancing our understanding of its mechanisms and developing new therapeutic strategies.
1803893-72-2 (1-Chloro-3-(2-(difluoromethoxy)-4-methylphenyl)propan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)